Cas no 7250-71-7 (3-phenoxypropylene di(acetate))

• Product name: 3-phenoxypropylene di(acetate)
• CAS No: 7250-71-7
• MF: C₁₃H₁₆O₅
• MW: 252.26314
• CID: 977239
• PubChem ID: 95697

3-phenoxypropylene di(acetate) Chemical and Physical Properties

Names and Identifiers

• 3-phenoxypropylene di(acetate)
• PHENYLGLYCERYL ETHER DIACETATE
• 1,2-Propanediol, 3-phenoxy-, diacetate
• 1-Phenyl ether-2,3-diacetate glycerol
• 3-Phenoxy-1,2-propanediol diacetate
• 3-phenoxypropane-1,2-diyl diacetate
• AI3-07927
• BRN 1981828
• Glycerol phenyl ether diacetate
• NSC 30150
• 1,2-PROPANEDIOL, 3-PHENOXY-, 1,2-DIACETATE
• AKOS025295715
• 4-06-00-00591 (Beilstein Handbook Reference)
• WLN: 1VO1YOV1&1OR
• 1,1'-(1-(Phenoxymethyl)-1,2-ethanediyl) diacetate
• DTXSID101032473
• SCHEMBL6360882
• 7250-71-7
• EINECS 230-661-2
• NS00044398
• UNII-ZL62PTX2EN
• (2-acetyloxy-3-phenoxypropyl) acetate
• NSC30150
• 2-(acetyloxy)-1-(phenoxymethyl)ethyl acetate
• ZL62PTX2EN
• 1, 3-phenoxy-, diacetate
• NSC-30150
• MFUHTALWGBAVOL-UHFFFAOYSA-N
• CaC2, Calcium acetylide

• Inchi： InChI=1S/C13H16O5/c1-10(14)16-8-13(18-11(2)15)9-17-12-6-4-3-5-7-12/h3-7,13H,8-9H2,1-2H3
• InChI Key： MFUHTALWGBAVOL-UHFFFAOYSA-N
• SMILES： CC(=O)OCC(COC1=CC=CC=C1)OC(=O)C

Computed Properties

• Exact Mass: 252.09978
• Monoisotopic Mass: 252.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.2380 (rough estimate)
• Boiling Point: 355.44°C (rough estimate)
• Refractive Index: 1.4825 (estimate)
• PSA: 61.83